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Compound of Interest

Compound Name: Daporinad

Cat. No.: B1663336 Get Quote

Daporinad (FK866) Technical Support Center
Welcome to the technical support center for Daporinad (FK866). This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges associated with the handling and use of FK866, with a particular focus on resolving

solubility issues.

Frequently Asked Questions (FAQs)
Q1: What is Daporinad (FK866) and what is its mechanism of action?

A1: Daporinad (FK866) is a highly specific and potent non-competitive inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT).[1][2] NAMPT is the rate-limiting enzyme in the salvage

pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis from nicotinamide.[3][4] By

inhibiting NAMPT, FK866 leads to a gradual depletion of intracellular NAD+ levels.[1][3] This

disruption of NAD+ homeostasis can induce cell cycle arrest, autophagy, and apoptosis in

cancer cells, which often have a high NAD+ turnover.[3][5]

Q2: In which solvents is Daporinad (FK866) soluble?

A2: Daporinad (FK866) is readily soluble in organic solvents such as DMSO, ethanol, and

dimethylformamide (DMF).[1][2] It is sparingly soluble in aqueous buffers.[1] For detailed

solubility data, please refer to Table 1.
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Q3: My Daporinad (FK866) solution in DMSO appears to have a lower solubility than

expected. What could be the cause?

A3: Moisture-absorbing DMSO can significantly reduce the solubility of FK866.[6] It is crucial to

use fresh, anhydrous DMSO to prepare your stock solutions.

Q4: Can I store Daporinad (FK866) in an aqueous solution?

A4: It is not recommended to store FK866 in aqueous solutions for more than one day due to

its limited stability and potential for precipitation.[1] Stock solutions in anhydrous DMSO or

ethanol can be stored at -20°C for several months or at -80°C for up to a year.[6][7] To avoid

repeated freeze-thaw cycles, it is advisable to aliquot the stock solutions.[6]

Q5: How does pH affect the solubility of Daporinad (FK866)?

A5: The solubility of FK866 is pH-dependent. While specific data on its solubility at various pH

values is limited in the provided search results, it is known to be sparingly soluble in aqueous

buffers like PBS (pH 7.2).[1][2] Generally, for compounds with basic functional groups, solubility

can increase in acidic conditions, and for those with acidic functional groups, solubility can

increase in basic conditions.

Troubleshooting Guide
Issue 1: Precipitation observed immediately after diluting DMSO stock solution in aqueous cell

culture media.

Cause: This phenomenon, often called "crashing out," occurs when the highly concentrated

compound in an organic solvent is rapidly introduced into an aqueous environment where its

solubility is much lower.[8]

Solution:

Pre-warm the media: Ensure your cell culture medium is pre-warmed to 37°C before

adding the FK866 stock solution.[8]

Use an intermediate dilution step: Instead of adding the high-concentration stock directly

to the media, first, create an intermediate dilution of FK866 in pre-warmed media.
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Slow, drop-wise addition: Add the DMSO stock solution drop-by-drop to the vortexing or

swirling culture medium.[9][10] This gradual dilution facilitates better mixing and

dispersion.

Limit final DMSO concentration: Ensure the final concentration of DMSO in your cell

culture medium is non-toxic to your cells, typically ≤ 0.5%.

Issue 2: The Daporinad (FK866) powder is difficult to dissolve in DMSO.

Cause: The compound may require energy to fully dissolve.

Solution:

Sonication: Use an ultrasonic bath to aid in the dissolution of FK866.[7][11]

Warming: Gently warm the solution at 37°C for about 10 minutes.[7]

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Issue 3: Inconsistent experimental results with Daporinad (FK866) treatment.

Cause: This could be due to incomplete dissolution or precipitation of the compound, leading

to an inaccurate final concentration.

Solution:

Visual Inspection: Before each experiment, carefully inspect your prepared FK866

solutions for any signs of precipitation.

Prepare Fresh Working Solutions: Always prepare fresh working solutions from your stock

for each experiment to ensure consistency and avoid degradation.[1]

Solubility Test: If you continue to face issues, consider performing a simple solubility test in

your specific cell culture medium to determine the maximum soluble concentration under

your experimental conditions.

Data Presentation
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Table 1: Solubility of Daporinad (FK866) in Various Solvents

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Source(s)

DMSO ≥ 19.6 to 257.5 ≥ 50 to 657.71 [1][2][7][11][12][13]

Ethanol 49.6 to 100 100 to 183.9 [1][2][7][11]

DMF 40 - [1][2]

Water < 0.1 (insoluble) - [12][13]

Ethanol:PBS (pH 7.2)

(1:1)
~0.5 - [1][2]

10% DMSO + 90%

Saline
0.1 0.26 [11]

Note: Solubility can vary between different batches of the compound and is dependent on

factors such as temperature and the purity of the solvent.

Experimental Protocols
Protocol 1: Preparation of Daporinad (FK866) Stock
Solution

Materials: Daporinad (FK866) powder, anhydrous DMSO or 100% ethanol, sterile

microcentrifuge tubes.

Procedure: a. Equilibrate the vial of FK866 powder to room temperature before opening. b.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO or

ethanol. For example, to a 1 mg vial of FK866 (MW: 391.5 g/mol ), add 255.4 µL of solvent.

c. To aid dissolution, gently warm the vial at 37°C for 10-15 minutes and/or sonicate in an

ultrasonic bath.[7] d. Vortex the solution until the compound is completely dissolved. e.

Aliquot the stock solution into single-use sterile tubes to avoid repeated freeze-thaw cycles.

f. Store the aliquots at -20°C or -80°C.
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Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture Experiments

Materials: FK866 stock solution (e.g., 10 mM in DMSO), pre-warmed (37°C) complete cell

culture medium.

Procedure: a. Thaw an aliquot of the FK866 stock solution at room temperature. b. Perform

serial dilutions of the stock solution in pre-warmed cell culture medium to achieve the desired

final concentrations. c. Add the FK866 stock solution drop-wise to the medium while gently

swirling to ensure rapid and even dispersion. d. Ensure the final DMSO concentration is

below the toxic level for your specific cell line (typically ≤ 0.5%). e. Visually inspect the final

working solution for any signs of precipitation before adding it to the cells. f. Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Protocol 3: Preparation of Daporinad (FK866)
Formulation for In Vivo Studies
Note: The following is an example formulation and may require optimization for your specific

animal model and administration route.

Materials: FK866 powder, DMSO, PEG300, Tween 80, sterile water for injection (or saline).

Example Formulation (for a 1 mg/mL solution): a. Dissolve FK866 in DMSO to make a

concentrated stock (e.g., 20 mg/mL). b. In a sterile tube, add 50 µL of the 20 mg/mL FK866

stock solution to 400 µL of PEG300. c. Mix thoroughly until the solution is clear. d. Add 50 µL

of Tween 80 to the mixture and mix until clear. e. Add 500 µL of sterile water or saline to

bring the total volume to 1 mL. f. This formulation should be prepared fresh before each use

and administered immediately.[6]

Another reported vehicle for in vivo studies consists of 45% propylene glycol, 5% Tween 80,

and sterile water.[5][14]
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Caption: Mechanism of action of Daporinad (FK866).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1663336?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Experimental Use

Start:
FK866 Powder

Dissolve in
Anhydrous DMSO
(Warm/Sonicate)

10 mM Stock
Solution

Aliquot & Store
at -80°C Thaw Stock Serially Dilute in

Pre-warmed Media Treat Cells Incubate
(e.g., 24-72h) Analyze Results

Click to download full resolution via product page

Caption: Experimental workflow for using Daporinad (FK866).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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